Cas no 957063-02-4 (1-Tosyl-1H-imidazole-4-carboxylic acid)

• Product Name: 1-Tosyl-1H-imidazole-4-carboxylic acid
• CAS No: 957063-02-4
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• MDL: MFCD09878406
• CID: 802757
• PubChem ID: 26967023
• Update Time: 2025-05-19

1-Tosyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-1H-imidazole-4-carboxylic acid
• 1-(4-methylphenyl)sulfonylimidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylicacid, 1-[(4-methylphenyl)sulfonyl]-
• 1-[(4-Methylphenyl)sulphonyl]-1H-imidazole-4-carboxylic acid
• 957063-02-4
• PS-7313
• A858887
• 1-Tosyl-1H-imidazole-4-carboxylicacid
• 1-(4-Methylbenzene-1-sulfonyl)-1H-imidazole-4-carboxylic acid
• MFCD09878406
• CS-0205861
• AKOS015856703
• 1-(4-methylbenzenesulfonyl)-1H-imidazole-4-carboxylic acid
• DTXSID90650336

• MDL： MFCD09878406
• Inchi： 1S/C11H10N2O4S/c1-8-2-4-9(5-3-8)18(16,17)13-6-10(11(14)15)12-7-13/h2-7H,1H3,(H,14,15)
• InChI Key： KEHGFYXOUGMVJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=NC(C(=O)O)=C1)(=O)=O

Computed Properties

• Exact Mass: 266.03600
• Monoisotopic Mass: 266.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 538.3°C at 760 mmHg
• Flash Point: 279.4°C
• Refractive Index: 1.649
• PSA: 97.64000
• LogP: 2.20750

1-Tosyl-1H-imidazole-4-carboxylic acid Security Information

• Hazardous Material Identification：

Additional information on 1-Tosyl-1H-imidazole-4-carboxylic acid

1-Tosyl-1H-imidazole-4-carboxylic acid (CAS No. 957063-02-4): A Comprehensive Overview

1-Tosyl-1H-imidazole-4-carboxylic acid (CAS No. 957063-02-4) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The 1-Tosyl-1H-imidazole-4-carboxylic acid molecule consists of an imidazole ring substituted with a tosyl group and a carboxylic acid functional group. The tosyl group, or p-toluenesulfonyl group, is a common protecting group in organic synthesis due to its stability and ease of removal. The imidazole ring, on the other hand, is a key structural motif found in many biologically active compounds, including histidine residues in proteins and various pharmaceuticals.

Recent studies have highlighted the potential of 1-Tosyl-1H-imidazole-4-carboxylic acid in the development of new drugs. For instance, researchers at the University of California, San Francisco, have explored its use as a scaffold for the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders. The 1-Tosyl-1H-imidazole-4-carboxylic acid scaffold provides a robust platform for the design of small molecules that can selectively disrupt specific PPIs.

In addition to its role in drug discovery, 1-Tosyl-1H-imidazole-4-carboxylic acid has been utilized as an intermediate in the synthesis of various bioactive compounds. Its carboxylic acid functionality allows for easy derivatization through esterification, amidation, and other reactions, making it a valuable building block in synthetic routes. For example, a study published in the Journal of Medicinal Chemistry reported the use of 1-Tosyl-1H-imidazole-4-carboxylic acid in the synthesis of novel antiviral agents with activity against influenza viruses.

The physical and chemical properties of 1-Tosyl-1H-imidazole-4-carboxylic acid have been extensively characterized. It is a white crystalline solid with a melting point of approximately 220°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

The synthetic route to 1-Tosyl-1H-imidazole-4-carboxylic acid typically involves several steps, including the formation of the imidazole ring and subsequent functionalization with the tosyl group and carboxylic acid moiety. One common approach involves the reaction of 4-aminoimidazole with p-toluenesulfonyl chloride to form the tosylated intermediate, followed by oxidation to introduce the carboxylic acid group. This multi-step process can be optimized for high yields and purity, making it amenable to large-scale production.

In terms of safety and handling, 1-Tosyl-1H-imidazole-4-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation.

The future prospects for 1-Tosyl-1H-imidazole-4-carboxylic acid are promising. Ongoing research is focused on expanding its applications in drug discovery and chemical synthesis. For example, efforts are underway to develop more efficient synthetic methods that can reduce costs and environmental impact. Additionally, computational studies are being employed to predict the binding modes and affinities of derivatives based on this scaffold, which can guide rational drug design.

In conclusion, 1-Tosyl-1H-imidazole-4-carboxylic acid (CAS No. 957063-02-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and as a versatile intermediate in synthetic chemistry. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.